Cas no 334503-67-2 (<br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-pro pionamide)

• Product Name: <br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-pro pionamide
• CAS No: 334503-67-2
• Molecular Formula: C₁₇H₁₃N₃O₂SBr₂
• Molecular Weight: 483.177
• CID: 3069844
• PubChem ID: 3125147

<br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-pro pionamide Properties

Names and Identifiers

• <br>N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-pro pionamide
• N-(4-BROMOPHENYL)-2-{[5-(2-BROMOPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}PROPANAMIDE
• 334503-67-2
• BAS 01067253
• AG-690/12870776
• N-(4-Bromo-phenyl)-2-[5-(2-bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-propionamide
• AKOS024304955
• N-(4-Bromophenyl)-2-((5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl)thio)propanamide
• AKOS000566621

• MDL： MFCD01542008
• InChIKey： ZBDVURZDIWQXBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H13Br2N3O2S/c1-10(15(23)20-12-8-6-11(18)7-9-12)25-17-22-21-16(24-17)13-4-2-3-5-14(13)19/h2-10H,1H3,(H,20,23)
• SMILES： CC(C(=O)NC1=CC=C(C=C1)Br)SC2=NN=C(C3=CC=CC=C3Br)O2

Computed Properties

• Exact Mass: 482.90747Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 480.90952Da
• Heavy Atom Count: 25
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides